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Compound of Interest

Compound Name: Bis(1-chloro-2-propyl) phosphate

Cat. No.: B1142635

An In-depth Technical Guide to Bis(1-chloro-2-propyl) phosphate

This guide provides a comprehensive overview of Bis(1-chloro-2-propyl) phosphate, a
significant metabolite of the widely used organophosphate flame retardant, Tris(1-chloro-2-
propyl) phosphate (TCIPP). This document is intended for researchers, scientists, and
professionals in drug development and environmental health seeking detailed information on its
chemical properties, biological relevance, and analytical methodologies.

Chemical Identity and Structure

Bis(1-chloro-2-propyl) phosphate, also known by its synonym BCIPP, is an organophosphate
compound.[1][2] It is primarily recognized as a metabolite of TCIPP, a flame retardant
commonly used in polyurethane foams, plastics, and textiles.[1][3]

Chemical Structure:
Caption: Chemical structure of Bis(1-chloro-2-propyl) phosphate.

Physicochemical Properties

A summary of the key physicochemical properties of Bis(1-chloro-2-propyl) phosphate is
presented in the table below. This data is essential for understanding its environmental fate,
transport, and analytical behavior.
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Property Value Reference
CAS Registry Number 789440-10-4 [2][4]
Molecular Formula C6H13CI204P [2][41[5]
Molecular Weight 251.04 g/mol [1112]14]
Density 1.4+ 0.1 g/cm?3 (4]

Boiling Point 316.2 +52.0 °C at 760 mmHg [4]
Synonyms BCIPP, 1-Chloro-2-propanol e

Hydrogen Phosphate

Biological Significance and Metabolism

Bis(1-chloro-2-propyl) phosphate is not intentionally produced but is formed as a metabolite

of the flame retardant Tris(1-chloro-2-propyl) phosphate (TCIPP).[1] Its presence in biological

samples is a key indicator of exposure to TCIPP.[6] Studies have suggested that BCIPP may

have implications for energy metabolism by potentially influencing steroid hormone levels.[1]

The metabolic transformation of TCIPP to BCIPP primarily occurs in the liver through Phase |

metabolism. This biotransformation is a crucial step in the detoxification and elimination of the

parent compound.
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Caption: Metabolic pathway of TCIPP to BCIPP.

Experimental Protocols

The detection and quantification of Bis(1-chloro-2-propyl) phosphate in biological matrices
are critical for exposure assessment. A common analytical approach involves liquid
chromatography coupled with mass spectrometry.

Protocol: Detection of BCIPP in Human Urine by LC-QTOF-MS

This protocol is a representative example based on methodologies described in the literature
for the analysis of TCIPP metabolites.[6]

o Sample Preparation:
o A1 mL aliquot of human urine is collected.

o Enzymatic deconjugation is performed by adding (3-glucuronidase/arylsulfatase to the
sample and incubating at 37°C for 2 hours to release conjugated metabolites.
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o Solid-phase extraction (SPE) is used for sample cleanup and concentration. The sample is
loaded onto an SPE cartridge, washed with a low-polarity solvent, and the analyte is
eluted with a high-polarity solvent like methanol or acetonitrile.

o The eluate is evaporated to dryness under a gentle stream of nitrogen and reconstituted in
a suitable mobile phase for LC-MS analysis.

e Liquid Chromatography (LC):
o Column: A C18 reversed-phase column is typically used.

o Mobile Phase: A gradient elution with water (containing a modifier like formic acid) and an
organic solvent (e.g., methanol or acetonitrile) is employed.

o Flow Rate: A flow rate of 0.2-0.4 mL/min is maintained.
o Injection Volume: 5-10 pL of the reconstituted sample is injected.
e Mass Spectrometry (MS):

o lonization: Electrospray ionization (ESI) in negative ion mode is commonly used for
phosphate-containing compounds.

o Mass Analyzer: A Quadrupole Time-of-Flight (QTOF) mass spectrometer allows for high-
resolution mass measurements for accurate identification.

o Data Acquisition: Data is acquired in full scan mode to screen for potential metabolites and
in targeted MS/MS mode for confirmation and quantification. The precursor ion for BCIPP
([IM-H]") is selected and fragmented to produce characteristic product ions.
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Caption: Experimental workflow for BCIPP analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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